Cas no 62687-40-5 (3-Hexenoic acid, 5-methyl-2-(1-methylethylidene)-, (E)-)

• Product Name: 3-Hexenoic acid, 5-methyl-2-(1-methylethylidene)-, (E)-
• CAS No: 62687-40-5
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 435167
• PubChem ID: 56626411
• Update Time: 2025-04-19

3-Hexenoic acid, 5-methyl-2-(1-methylethylidene)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexenoic acid, 5-methyl-2-(1-methylethylidene)-, (E)-
• 5-methyl-2-propan-2-ylidenehex-3-enoic acid
• DTXSID00718118
• 62687-40-5
• 5-Methyl-2-(propan-2-ylidene)hex-3-enoic acid

• Inchi： 1S/C10H16O2/c1-7(2)5-6-9(8(3)4)10(11)12/h5-7H,1-4H3,(H,11,12)
• InChI Key： YKDAHOZBTOUFAE-UHFFFAOYSA-N
• SMILES： OC(/C(=C(\C)/C)/C=CC(C)C)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids